![molecular formula C26H21F2N3O3S B2394920 2-(3'-(3,4-difluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2,5-dimethylphenyl)acetamide CAS No. 894563-92-9](/img/structure/B2394920.png)
2-(3'-(3,4-difluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2,5-dimethylphenyl)acetamide
Description
Molecular Structure Analysis
The molecular formula of the compound is C25H19F2N3O3S . It has an average mass of 479.499 Da and a mono-isotopic mass of 479.111511 Da .Chemical Reactions Analysis
While the specific chemical reactions involving this compound are not detailed in the search results, related compounds have been involved in reactions such as Suzuki cross-coupling reactions with aryl and heteroaryl halides .Scientific Research Applications
Microwave Assisted Synthesis for Antibacterial Agents
Research has demonstrated the use of related compounds in the development of novel antibacterial agents. A study focused on the synthesis of N-(benzo[d]thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives showing broad-spectrum antibacterial activity against Gram-positive and Gram-negative bacteria, highlighting the compound's potential in addressing bacterial resistance issues (Borad et al., 2015).
Anti-inflammatory Applications
A related study synthesized compounds based on thiazolidine-2,4-dione moiety, evaluated for their inhibitory potency on inflammatory markers. One compound showed significant inhibition of key inflammatory enzymes, indicating potential applications in treating inflammatory diseases (Ma et al., 2011).
Antileukemic Activity
Another research avenue explores the antileukemic activity of spiro[indoline-3,2′-thiazolidine]-2,4′-diones, showing promise in leukemia treatment. One compound, in particular, was active in leukemia screen tests, providing a basis for further investigation into leukemia therapies (Rajopadhye & Popp, 1987).
Antiplasmodial Properties
Research on N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides, which share structural similarities, has been conducted to evaluate their potential in vitro antiplasmodial properties against Plasmodium falciparum. This highlights the compound's relevance in malaria research and potential therapeutic applications (Mphahlele et al., 2017).
Antimicrobial and Antifungal Applications
Compounds related to 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)-N-[4-oxo-2-(substituted)phenyl-1,3-thiazolidin-3-yl]acetamide were synthesized and evaluated for their antibacterial and antifungal activities, demonstrating significant potential against various bacterial and fungal strains. This underscores the versatility of related compounds in developing new antimicrobial and antifungal agents (Kumar et al., 2012).
properties
IUPAC Name |
2-[3-(3,4-difluorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(2,5-dimethylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21F2N3O3S/c1-15-7-8-16(2)21(11-15)29-23(32)13-30-22-6-4-3-5-18(22)26(25(30)34)31(24(33)14-35-26)17-9-10-19(27)20(28)12-17/h3-12H,13-14H2,1-2H3,(H,29,32) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCYFUHAGYKGPQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC(=C(C=C5)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21F2N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3'-(3,4-difluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(2,5-dimethylphenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl N-({6-azabicyclo[3.2.1]octan-5-yl}methyl)carbamate](/img/structure/B2394838.png)
![6-chloro-N-{[3-(methoxymethyl)phenyl]methyl}pyridine-3-carboxamide](/img/structure/B2394841.png)
![2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)-1-morpholinoethanone](/img/structure/B2394847.png)
![4-{5-[1-(2-Thienylsulfonyl)piperidin-4-yl]-1,2,4-oxadiazol-3-yl}pyridine](/img/structure/B2394848.png)
![(2Z)-2-[(3-nitrophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one](/img/structure/B2394849.png)
![4-methoxy-N-(2-{6-[(pyridin-3-ylmethyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide](/img/structure/B2394856.png)
![Methyl 4-({[(6-pyridin-3-ylpyridazin-3-yl)thio]acetyl}amino)benzoate](/img/structure/B2394860.png)